Cas no 1334416-41-9 (tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate)

• Product Name: tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate
• CAS No: 1334416-41-9
• MF: C₁₀H₁₅F₂NO₃
• MW: 235.227810144424
• MDL: MFCD20261397
• CID: 4584755
• Update Time: 2025-10-31

tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4,4-difluoro-3-oxo-, 1,1-dimethylethyl ester
• 4,4-Difluoro-3-oxo-piperidine-1-carboxylic acid tert-butyl ester
• TERT-BUTYL 4, 4-DIFLU0R0-3- OXOPIPERIDINE-l-CARBOXYLATE

• MDL： MFCD20261397
• Inchi： 1S/C10H15F2NO3/c1-9(2,3)16-8(15)13-5-4-10(11,12)7(14)6-13/h4-6H2,1-3H3
• InChI Key： YGVJNEABGLZMJT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)C(=O)C1

Additional information on tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4,4-Difluoro-3-oxopiperidine-1-carboxylate (CAS: 1334416-41-9)

In recent years, tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate (CAS: 1334416-41-9) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its difluorinated piperidine scaffold, has garnered significant attention due to its versatility in medicinal chemistry and drug discovery. The presence of the tert-butyloxycarbonyl (Boc) protecting group and the difluoro ketone moiety makes it a valuable building block for the development of novel therapeutic agents.

A recent study published in the *Journal of Medicinal Chemistry* highlighted the role of tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate in the synthesis of potent protease inhibitors. Researchers utilized this compound as a precursor to develop inhibitors targeting viral proteases, demonstrating its potential in antiviral drug development. The study reported a high yield and selectivity in the synthetic pathway, underscoring the compound's utility in complex molecular architectures.

Another significant application of this compound was explored in a *Bioorganic & Medicinal Chemistry Letters* article, where it served as a critical intermediate in the synthesis of fluorinated analogs of known kinase inhibitors. The introduction of fluorine atoms into the piperidine ring enhanced the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for oncology therapeutics. The study emphasized the importance of the difluoro ketone group in modulating the electronic properties of the molecule, thereby improving its binding affinity to target proteins.

In addition to its pharmaceutical applications, tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate has also been investigated in material science. A recent *ACS Applied Materials & Interfaces* publication described its use in the development of fluorinated polymers with unique thermal and mechanical properties. The incorporation of the difluorinated piperidine moiety into polymer backbones resulted in materials with enhanced resistance to degradation and improved performance in high-temperature environments.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate. A *Organic Process Research & Development* study addressed these issues by optimizing reaction conditions to minimize byproduct formation and improve yield. The authors proposed a scalable synthetic route that leverages green chemistry principles, reducing the environmental impact of the production process.

In conclusion, tert-butyl 4,4-difluoro-3-oxopiperidine-1-carboxylate (CAS: 1334416-41-9) continues to be a compound of significant interest in multiple scientific disciplines. Its unique structural features and versatile applications make it a valuable asset in drug discovery, material science, and beyond. Future research is expected to further explore its potential, particularly in the development of next-generation therapeutics and advanced materials.